Cas no 2006277-29-6 (3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid)

• Product Name: 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid
• CAS No: 2006277-29-6
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD28977401
• CID: 4634004
• Update Time: 2025-06-11

3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid Chemical and Physical Properties

Names and Identifiers

• 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid
• 4-Isoxazolecarboxylic acid, 3-(hydroxy-3-pyridinylmethyl)-
• 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid

• MDL： MFCD28977401
• Inchi： 1S/C10H8N2O4/c13-9(6-2-1-3-11-4-6)8-7(10(14)15)5-16-12-8/h1-5,9,13H,(H,14,15)
• InChI Key： UOSXPTRNTMESFV-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)C(C(O)C2=CC=CN=C2)=N1

Additional information on 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylicAcid

Recent Advances in the Study of 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid (CAS: 2006277-29-6)

3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid (CAS: 2006277-29-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid, emphasizing its efficient production through a multi-step process involving the condensation of 3-pyridinecarboxaldehyde with isoxazole derivatives. The study reported a high yield of the target compound, which was subsequently characterized using NMR spectroscopy and mass spectrometry. The researchers also investigated the compound's stability under various physiological conditions, confirming its suitability for further pharmacological evaluation.

In terms of biological activity, a groundbreaking paper in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its ability to bind selectively to the active sites of these enzymes. These findings suggest that the compound could serve as a promising lead for the development of new anti-inflammatory drugs.

Another significant advancement was reported in Antimicrobial Agents and Chemotherapy (2023), where researchers evaluated the antimicrobial properties of 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid against a panel of multidrug-resistant bacterial strains. The compound displayed broad-spectrum activity, particularly against Gram-positive pathogens such as methicillin-resistant Staphylococcus aureus (MRSA). The study also highlighted the compound's low cytotoxicity toward mammalian cells, indicating a favorable safety profile for potential therapeutic use.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid to enhance its bioavailability and therapeutic efficacy. Preliminary results from animal models suggest that the compound has good tissue penetration and a relatively long half-life, making it a viable candidate for further preclinical development. Additionally, efforts are underway to explore its potential applications in other therapeutic areas, such as oncology and neurodegenerative diseases.

In conclusion, 3-[Hydroxy(3-pyridyl)methyl]isoxazole-4-carboxylic Acid (CAS: 2006277-29-6) represents a promising compound with diverse pharmacological properties. Its ability to modulate inflammatory pathways and combat antimicrobial resistance underscores its potential as a valuable tool in drug discovery. Future studies will be crucial to fully unlock its therapeutic potential and translate these findings into clinical applications.